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Compound of Interest

Compound Name: ABC99

Cat. No.: B1192063 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for utilizing ABC99, a selective and

irreversible inhibitor of the Wnt-deacylating enzyme NOTUM, in cell culture experiments.

ABC99 preserves Wnt signaling by preventing NOTUM-mediated deacylation of Wnt proteins.

Introduction
Wnt signaling pathways are crucial in embryonic development, tissue homeostasis, and

disease processes like cancer. The post-translational modification of Wnt proteins, specifically

O-palmitoleoylation, is essential for their secretion and binding to Frizzled receptors. The

enzyme NOTUM acts as a negative regulator of this pathway by removing the palmitoleate

group from Wnt proteins, rendering them inactive.[1][2]

ABC99 is a potent and selective N-hydroxyhydantoin (NHH) carbamate that irreversibly inhibits

NOTUM.[2][3][4] By blocking NOTUM activity, ABC99 preserves the palmitoleoylation of Wnt

proteins, thereby maintaining their ability to activate downstream signaling cascades.[2][3]

These characteristics make ABC99 a valuable tool for studying the role of Wnt signaling in

various biological systems.
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ABC99's primary mechanism is the selective and irreversible inhibition of the carboxylesterase

NOTUM.[1][2] This inhibition prevents the deacylation of Wnt proteins, leading to the

preservation of Wnt signaling.
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SW620 Cell Culture

HEK293T-STF Reporter Assay

1. Seed SW620 cells 2. Serum starve 3. Treat with ABC99 4. Collect conditioned
medium (CM)

6. Add SW620 CM and
Wnt3a CM5. Seed HEK293T-STF cells 7. Incubate 8. Lyse and measure

luciferase activity

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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